Cas no 1866786-52-8 (4-amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1866786-52-8
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6160692
• PubChem ID: 165749865
• Update Time: 2025-06-11

4-amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid
• 1866786-52-8
• EN300-1109321

• Inchi： 1S/C9H15N3O3/c1-6(13)3-2-4-12-5-7(10)8(11-12)9(14)15/h5-6,13H,2-4,10H2,1H3,(H,14,15)
• InChI Key： XNQNGSJJDKQVIF-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on 4-amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid

4-Amino-1-(4-Hydroxypentyl)-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1866786-52-8)

4-Amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1866786-52-8) is a biologically active compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological activities. The structure of this molecule includes a pyrazole ring, an amino group, and a hydroxypentyl chain, making it a versatile scaffold for various biological interactions.

The pyrazole ring is a key structural element in this compound, contributing to its stability and reactivity. Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, which can engage in hydrogen bonding and other non-covalent interactions. These properties make pyrazole derivatives attractive candidates for drug design, particularly in targeting protein-protein interactions or enzyme active sites.

Recent studies have highlighted the potential of 4-amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid in anti-inflammatory and anti-cancer therapies. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Additionally, its ability to modulate the activity of certain kinases involved in cancer cell proliferation has made it a promising lead compound for oncology drug development.

The hydroxypentyl chain attached to the pyrazole ring adds another layer of functionality to this molecule. This chain can enhance the compound's solubility and bioavailability, making it more suitable for systemic administration. Furthermore, the hydroxyl group within the chain can participate in hydrogen bonding, potentially improving the molecule's binding affinity to target proteins.

In terms of synthesis, 4-amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically starts with the preparation of the pyrazole core, followed by functionalization with the amino and hydroxypentyl groups. Optimization of reaction conditions is crucial to ensure high yield and purity of the final product.

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Looking ahead, further research into 4-amino-1-(4-hydroxypentyl)-1H-pyrazole-3-carboxylic acid is expected to uncover additional therapeutic applications. Its unique combination of structural features makes it a valuable tool for exploring novel drug mechanisms and improving existing treatments.